Cas no 478077-69-9 (3-[2-(Ethylsulfanyl)pyrimidin-4-yl]-1-(4-methylphenyl)-1,4-dihydropyridazin-4-one)

3-[2-(Ethylsulfanyl)pyrimidin-4-yl]-1-(4-methylphenyl)-1,4-dihydropyridazin-4-one structure
478077-69-9 structure
Product Name:3-[2-(Ethylsulfanyl)pyrimidin-4-yl]-1-(4-methylphenyl)-1,4-dihydropyridazin-4-one
CAS No:478077-69-9
MF:C17H16N4OS
MW:324.400141716003
CID:5737010
PubChem ID:1485000
Update Time:2023-11-10

3-[2-(Ethylsulfanyl)pyrimidin-4-yl]-1-(4-methylphenyl)-1,4-dihydropyridazin-4-one Chemical and Physical Properties

Names and Identifiers

    • 3-[2-(ETHYLSULFANYL)-4-PYRIMIDINYL]-1-(4-METHYLPHENYL)-4(1H)-PYRIDAZINONE
    • 3-[2-(ethylsulfanyl)pyrimidin-4-yl]-1-(4-methylphenyl)-1,4-dihydropyridazin-4-one
    • 4(1H)-Pyridazinone, 3-[2-(ethylthio)-4-pyrimidinyl]-1-(4-methylphenyl)-
    • MLS000540961
    • HMS2321M08
    • AKOS005101181
    • SMR000126019
    • 7P-658S
    • Oprea1_630109
    • 478077-69-9
    • CHEMBL1482150
    • 3-(2-ethylsulfanylpyrimidin-4-yl)-1-(4-methylphenyl)pyridazin-4-one
    • 3-[2-(Ethylsulfanyl)pyrimidin-4-yl]-1-(4-methylphenyl)-1,4-dihydropyridazin-4-one
    • Inchi: 1S/C17H16N4OS/c1-3-23-17-18-10-8-14(19-17)16-15(22)9-11-21(20-16)13-6-4-12(2)5-7-13/h4-11H,3H2,1-2H3
    • InChI Key: QCLHNTMULVZWCW-UHFFFAOYSA-N
    • SMILES: C1(C2C=CN=C(SCC)N=2)=NN(C2=CC=C(C)C=C2)C=CC1=O

Computed Properties

  • Exact Mass: 324.10448232g/mol
  • Monoisotopic Mass: 324.10448232g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 4
  • Complexity: 485
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 83.8Ų
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